Cas no 2228302-30-3 (2-(but-3-yn-1-yl)-1-fluoro-3-methoxy-5-methylbenzene)

• Product Name: 2-(but-3-yn-1-yl)-1-fluoro-3-methoxy-5-methylbenzene
• CAS No: 2228302-30-3
• MF: C₁₂H₁₃FO
• MW: 192.229427099228
• CID: 6080212
• PubChem ID: 165696306
• Update Time: 2025-10-28

2-(but-3-yn-1-yl)-1-fluoro-3-methoxy-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-1-yl)-1-fluoro-3-methoxy-5-methylbenzene
• 2228302-30-3
• EN300-1734149

• Inchi： 1S/C12H13FO/c1-4-5-6-10-11(13)7-9(2)8-12(10)14-3/h1,7-8H,5-6H2,2-3H3
• InChI Key： KNWHYFLJLHYXOH-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1CCC#C)OC

Computed Properties

• Exact Mass: 192.095043196g/mol
• Monoisotopic Mass: 192.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(but-3-yn-1-yl)-1-fluoro-3-methoxy-5-methylbenzene

Introduction to 2-(But-3-yn-1-yl)-1-fluoro-3-methoxy-5-methylbenzene (CAS No. 2228302-30-3)

2-(But-3-yn-1-yl)-1-fluoro-3-methoxy-5-methylbenzene, with the CAS number 2228302-30-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex molecular framework, which includes a butynyl group, a fluorine atom, a methoxy group, and a methyl group attached to a benzene ring. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of 2-(But-3-yn-1-yl)-1-fluoro-3-methoxy-5-methylbenzene typically involves multi-step reactions, starting from readily available starting materials. One common approach is the coupling of a fluorinated aryl halide with a butynyl derivative, followed by methylation and alkylation steps to introduce the methoxy and methyl groups. The precise control over the reaction conditions, such as temperature, pressure, and catalyst selection, is crucial for achieving high yields and purity of the final product.

In the realm of pharmaceutical research, 2-(But-3-yn-1-yl)-1-fluoro-3-methoxy-5-methylbenzene has shown promise as an intermediate in the development of novel drugs. Its unique structure allows for the introduction of diverse functional groups, which can be tailored to target specific biological pathways or receptors. Recent studies have explored its potential in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, researchers at the University of California have reported that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

Beyond pharmaceutical applications, 2-(But-3-yn-1-yl)-1-fluoro-3-methoxy-5-methylbenzene has also found use in materials science. The presence of the butynyl group makes it an excellent precursor for the synthesis of conjugated polymers and other advanced materials with unique electronic and optical properties. These materials have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to fine-tune the electronic properties by modifying the substituents on the benzene ring further enhances its versatility in this field.

The environmental impact of 2-(But-3-yn-1-yl)-1-fluoro-3-methoxy-5-methylbenzene is another area of active research. While it is not classified as a hazardous substance, its production and use must adhere to strict environmental regulations to minimize any potential ecological risks. Studies have shown that proper waste management and recycling practices can significantly reduce the environmental footprint associated with its synthesis and application.

In conclusion, 2-(But-3-yn-1-yl)-1-fluoro-3-methoxy-5-methylbenzene (CAS No. 2228302-30-3) is a versatile compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for the development of novel drugs and advanced materials with promising properties. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for chemists and material scientists alike.